2-amino-N'-(propan-2-ylidene)benzohydrazide

• IUPAC Name: 2-amino-N-(propan-2-ylideneamino)benzamide
• InChI: InChI=1S/C10H13N3O/c1-7(2)12-13-10(14)8-5-3-4-6-9(8)11/h3-6H,11H2,1-2H3,(H,13,14)
• InChI Key: BDZSKGDMNGDCGN-UHFFFAOYSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC=CC=C1N)C
• Molecular Formula: C10H13N3O
• Molecular Weight: 191.23 g/mol
• CAS No.: 53131-21-8

Description

2-Amino-N’-(propan-2-ylidene)benzohydrazide is a chemical compound with the molecular formula C10H13N3O and a molecular weight of 191.23. It is used for research purposes.

Scientific Research Applications

Spectroscopic and Computational Analysis

• Raman, infrared, and density functional theory (DFT) studies were conducted on N′-(adamantan-2-ylidene)benzohydrazide, revealing insights into its geometric structures, vibrational spectra, and potential as an antibacterial agent (Shundalau et al., 2016).
• Spectral characterization and crystal structure analysis of 2-amino-N'-(1Z)-1-(4-chlorophenyl)ethylidene]benzohydrazide provided insights into its planarity, intermolecular hydrogen bonding, and amide-iminol tautomerism (Arfan et al., 2016).

Synthetic Methods and Environmental Impact

• The green synthesis and corrosion inhibition study of 2-amino-N'-(thiophen-2-yl)methylene)benzohydrazide highlighted an eco-friendly synthesis method via microwave irradiation and its application in corrosion inhibition (Singh et al., 2018).

Biological Activity and Applications

• Benzohydrazide derivatives have been synthesized and evaluated for their antimicrobial activity, indicating potential pharmaceutical applications (Mercy et al., 2021).
• A study on the synthesis and evaluation of N′-[2-oxo-1,2 dihydro-3H-indol-3-ylidene] benzohydrazides demonstrated their potential as anticancer agents, with specific derivatives showing potency against various tumor cell lines (Katiyar et al., 2015).